17alpha-(2-Butynyl)-17beta-hydroxyestra-4,9,11-trien-3-one
Description
R3852-3 has both progestagenic and estrogenic activity.
Properties
CAS No. |
23760-23-8 |
|---|---|
Molecular Formula |
C22H26O2 |
Molecular Weight |
322.4 g/mol |
IUPAC Name |
(8S,13S,14S,17R)-17-but-2-ynyl-17-hydroxy-13-methyl-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C22H26O2/c1-3-4-11-22(24)13-10-20-19-7-5-15-14-16(23)6-8-17(15)18(19)9-12-21(20,22)2/h9,12,14,19-20,24H,5-8,10-11,13H2,1-2H3/t19-,20+,21+,22+/m1/s1 |
InChI Key |
AIEAVYYYERHHND-MLNNCEHLSA-N |
SMILES |
CC#CCC1(CCC2C1(C=CC3=C4CCC(=O)C=C4CCC23)C)O |
Isomeric SMILES |
CC#CC[C@@]1(CC[C@@H]2[C@@]1(C=CC3=C4CCC(=O)C=C4CC[C@@H]23)C)O |
Canonical SMILES |
CC#CCC1(CCC2C1(C=CC3=C4CCC(=O)C=C4CCC23)C)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
17 alpha-(2-butynyl)-17 beta-hydroxyestra-4,9,11-trien-3-one 17-alpha-(2-butynyl)-17 beta-hydroxyestra-4,9,11-trien-3-one R3852-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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